1-(2-Methoxybenzyl)piperazine-2,3-dione

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]piperazine-2,3-dione
• InChI: InChI=1S/C12H14N2O3/c1-17-10-5-3-2-4-9(10)8-14-7-6-13-11(15)12(14)16/h2-5H,6-8H2,1H3,(H,13,15)
• InChI Key: XGPWCAXLRDFYIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCNC(=O)C2=O
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

1-(2-Methoxybenzyl)piperazine-2,3-dione is a diketopiperazine derivative featuring a piperazine ring substituted with two ketone groups at positions 2 and 3 and a 2-methoxybenzyl group at position 1. This compound has garnered attention in multitarget drug design for Alzheimer’s disease (AD), where its 2-methoxybenzyl moiety mimics the ethyl-(2-methoxybenzyl)-amine group, enabling interactions with acetylcholinesterase (AChE) catalytic sites . Its structural framework allows integration with other pharmacophores, such as carbazole, to enhance anti-amyloidogenic and cholinergic activities .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The biological activity and selectivity of diketopiperazine derivatives are highly dependent on substituents. Key comparisons include:

Compound	Substituents/Modifications	Key Structural Features	Target/Activity
1-(2-Methoxybenzyl)piperazine-2,3-dione	2-Methoxybenzyl at N1; 2,3-dione piperazine	Ortho-methoxy group enhances AChE interaction	AChE inhibition; anti-amyloidogenic activity
PPDA (phenanthrene-2-carbonyl piperazine-2,3-dicarboxylic acid)	Phenanthrene-carbonyl; dicarboxylic acid	Dicarboxylic acid backbone; aromatic substituent	Competitive antagonist for GluN2C/2D NMDA receptors
1754-56 (pyrrolidine bis-diketopiperazine)	S-butyl at R1; 4-hydroxybenzyl at R2	Bulky R1 group; polar R2	FPR2 agonist (Ca²⁺ response)
UBP145 (9-bromo-phenanthrene derivative)	Brominated phenanthrene	Increased hydrophobicity and steric bulk	Enhanced GluN2C/2D selectivity (10-fold)
1-(1-benzylpiperidin-3-yl)piperazine-2,3-dione	Benzylpiperidinyl substitution	Piperidine fusion alters conformation	Building block for CNS-targeted drugs

Key Observations :

• Methoxy Position : The ortho-methoxy group in 1-(2-Methoxybenzyl)piperazine-2,3-dione is critical for AChE binding, unlike meta- or para-substituted analogs (e.g., 1-(4-methoxyphenyl)piperazine in ), which show reduced cholinergic activity .
• Aromatic vs. Aliphatic Substituents : Bulky aromatic groups (e.g., phenanthrene in PPDA) favor NMDA receptor antagonism, while aliphatic chains (e.g., S-isopropyl in 1754-31) enhance FPR2 selectivity .

Structure-Activity Relationship (SAR) Trends

• N-Substitution : Bulky N-substituents (e.g., benzylpiperidinyl in ) reduce metabolic clearance but may hinder blood-brain barrier penetration.
• Ring Modifications : Piperazine-2,3-diones with fused rings (e.g., pyrrolidine bis-diketopiperazines) enhance receptor binding via conformational rigidity .
• Linker Length : In hybrid AD drugs, six methylene spacers between 1-(2-methoxybenzyl)piperazine and carbazole optimize AChE inhibition .